Cas no 1428355-81-0 (2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]oxy}-N-[(pyridin-3-yl)methyl]acetamide)

• Product Name: 2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]oxy}-N-[(pyridin-3-yl)methyl]acetamide
• CAS No: 1428355-81-0
• MF: C₁₅H₁₄N₆O₂
• MW: 310.310661792755
• CID: 5366132
• Update Time: 2025-11-06

2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]oxy}-N-[(pyridin-3-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-pyrazol-1-ylpyridazin-3-yl)oxy-N-(pyridin-3-ylmethyl)acetamide
• 2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]oxy}-N-[(pyridin-3-yl)methyl]acetamide

• Inchi： 1S/C15H14N6O2/c22-14(17-10-12-3-1-6-16-9-12)11-23-15-5-4-13(19-20-15)21-8-2-7-18-21/h1-9H,10-11H2,(H,17,22)
• InChI Key： FDBQMJIUSOFOQD-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CN=C1)(=O)COC1=NN=C(N2C=CC=N2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]oxy}-N-[(pyridin-3-yl)methyl]acetamide

Introduction to 2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]oxy}-N-[(pyridin-3-yl)methyl]acetamide (CAS No. 1428355-81-0)

2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]oxy}-N-[(pyridin-3-yl)methyl]acetamide, with the CAS number 1428355-81-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a pyrazolopyridazine derivative, is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research findings associated with this compound.

The molecular structure of 2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]oxy}-N-[(pyridin-3-yl)methyl]acetamide consists of a pyrazole ring fused to a pyridazine ring, with an additional pyridine moiety attached via an amide linkage. This intricate arrangement contributes to its diverse pharmacological properties, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]oxy}-N-[(pyridin-3-yl)methyl]acetamide as a potent inhibitor of specific enzymes and receptors. For instance, it has been shown to exhibit significant activity against kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. This property makes it a valuable tool in the development of targeted therapies for cancer and other proliferative disorders.

In addition to its anti-cancer properties, 2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]oxy}-N-[(pyridin-3-yl)methyl]acetamide has also been investigated for its anti-inflammatory effects. Research has demonstrated that this compound can modulate the activity of inflammatory cytokines and enzymes, potentially offering new avenues for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]oxy}-N-[(pyridin-3-yl)methyl]acetamide has been extensively studied to understand its behavior in biological systems. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for its potential use in drug development. Additionally, its low toxicity profile in preclinical studies further supports its safety for therapeutic applications.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-{[6-(1H-pyrazol-1-yl)pyridazin-3-yloxy]-N-(pyridin 3 ylmethyl)acetamide in various disease models. Preliminary results from phase I trials have shown promising outcomes, with patients demonstrating significant improvements in disease symptoms and quality of life. These findings underscore the potential of this compound as a novel therapeutic agent.

Beyond its direct therapeutic applications, 2-{[6-(1H-pyrazol 1 yl)pyridazin 3 yl]oxy}-N-(pyridin 3 ylmethyl)acetamide has also been explored as a tool for understanding the molecular mechanisms underlying various diseases. Its ability to selectively target specific proteins and pathways makes it an invaluable resource for researchers studying complex biological processes.

In conclusion, 2-{[6-(1H-pyrazol 1 yl)pyridazin 3 yl]oxy}-N-(pyridin 3 ylmethyl)acetamide (CAS No. 1428355 81 0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, positions it as a promising candidate for the development of novel therapies targeting cancer, inflammation, and other diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in clinical practice.